4-Acetyl-3'-(trifluoromethyl)biphenyl
Overview
Description
“4-Acetyl-3’-(trifluoromethyl)biphenyl” is a chemical compound with the molecular formula C15H11F3O . It has a molecular weight of 264.24 g/mol .
Molecular Structure Analysis
The molecular structure of “4-Acetyl-3’-(trifluoromethyl)biphenyl” consists of a biphenyl core with an acetyl group (COCH3) and a trifluoromethyl group (CF3) attached to it . The InChI code for this compound is 1S/C15H11F3O/c1-10(19)12-3-2-4-13(9-12)11-5-7-14(8-6-11)15(16,17)18/h2-9H,1H3 .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-Acetyl-3’-(trifluoromethyl)biphenyl” include a molecular weight of 264.25 g/mol and a molecular formula of C15H11F3O . More detailed properties such as melting point, boiling point, and solubility were not found in the available resources.Scientific Research Applications
Liquid Crystalline and Light Emitting Polyacetylenes
Researchers synthesized biphenyl-containing 1-alkynes and their polymers to study their mesomorphism and photoluminescence behaviors. They found that these compounds, which likely include derivatives of 4-Acetyl-3'-(trifluoromethyl)biphenyl, exhibit unique properties such as enantiotropic crystal phases and mesophases, making them potentially useful in the field of liquid crystalline materials and light-emitting devices (Lam et al., 2002).
Aryl–Aryl Coupling Reactions
In the study of Suzuki coupling reactions, compounds including 4-acetyl derivatives were used to synthesize biphenyl analogs. This process is crucial in the synthesis of various biaryl structures, which are important in the development of new materials and pharmaceuticals (Czupik et al., 2004).
Palladium-Catalyzed Amination
In another study, palladium complexes, likely involving 4-Acetyl-3'-(trifluoromethyl)biphenyl, were used as efficient catalysts for the amination of aryl halides and triflates. This process is significant in the synthesis of amines, which are key intermediates in the production of many pharmaceuticals and fine chemicals (Wolfe et al., 2000).
Green Chemistry in Suzuki Coupling
A study focused on the development of green, aqueous Suzuki coupling reactions, using water as the primary solvent. The research is aimed at synthesizing compounds like ethyl (4-phenylphenyl)acetate, which has potential applications in the discovery of new nonsteroidal anti-inflammatory drugs (Costa et al., 2012).
Synthesis of Substituted Biphenyl Derivatives
Researchers synthesized various substituted biphenyl amides, which could include derivatives of 4-Acetyl-3'-(trifluoromethyl)biphenyl. These compounds exhibited antifungal properties, highlighting their potential in developing new antifungal agents (Khullar, 2019).
Synthesis and Characterization of Novel Biphenyl Derivatives
Novel biphenyl derivatives were synthesized and characterized, including potentially the 4-Acetyl-3'-(trifluoromethyl)biphenyl. These compounds have applications in materials science and pharmaceutical chemistry (Patel et al., 2009).
properties
IUPAC Name |
1-[4-[3-(trifluoromethyl)phenyl]phenyl]ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11F3O/c1-10(19)11-5-7-12(8-6-11)13-3-2-4-14(9-13)15(16,17)18/h2-9H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OLPGMSBHVQSWJI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)C2=CC(=CC=C2)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11F3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20382239 |
Source
|
| Record name | 4-acetyl-3'-(trifluoromethyl)biphenyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20382239 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Acetyl-3'-(trifluoromethyl)biphenyl | |
CAS RN |
709667-96-9 |
Source
|
| Record name | 4-acetyl-3'-(trifluoromethyl)biphenyl | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20382239 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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